Cas no 1489591-04-9 (2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo-)

• Product Name: 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo-
• CAS No: 1489591-04-9
• MF: C₈H₁₂BrNOS
• MW: 250.155980110168
• CID: 5282368
• Update Time: 2025-11-01

2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo-

• Inchi： 1S/C8H12BrNOS/c1-5(4-10)7(11)8-6(9)2-3-12-8/h2-3,5,7,11H,4,10H2,1H3
• InChI Key： YNCVDLAKOOAPGM-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1Br)(O)C(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo-

2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo-: A Versatile Compound in Pharmaceutical Research

2-Thiophenemethanol, a derivative of thiophene, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. The α-(2-amino-1-methylethyl) substituent introduces functional groups that can interact with biological targets, while the 3-bromo- functionality enhances the compound's reactivity and utility in synthetic pathways. This molecule's combination of aromaticity, heteroatoms, and functional groups makes it a promising candidate for drug development and chemical research. Recent studies have highlighted its role in modulating cellular pathways and its potential as a lead compound for targeting diseases such as cancer and neurodegenerative disorders.

The 2-Thiophenemethanol scaffold is particularly interesting due to its ability to mimic natural ligands and interact with protein targets. The α-(2-amino-1-methylethyl) group, which contains both an amino and methyl functionality, provides multiple points of interaction with receptors, enzymes, or ion channels. This structural complexity allows for the design of compounds with tailored pharmacological profiles. The presence of the 3-bromo- substituent further enhances its versatility by enabling selective modifications through electrophilic substitution reactions. These properties make the compound a valuable tool for synthetic chemists and medicinal researchers.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo-. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel transition-metal-catalyzed approach for its preparation, which significantly improved yield and purity compared to traditional methods. This breakthrough has facilitated large-scale production for preclinical studies. The synthesis involves a multi-step process, including the formation of the thiophene ring, introduction of the α-(2-amino-1-methylethyl) group, and selective bromination at the 3-position. Such synthetic strategies are critical for exploring the compound's potential in drug discovery.

One of the key areas of research involving 2-Thiophenemethanol, α-(2-amino-1-methyledehyl)-3-bromo- is its role in targeting inflammatory pathways. A 2024 study in *Pharmaceutical Research* revealed that the compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This mechanism is particularly relevant for conditions such as rheumatoid arthritis and inflammatory bowel disease. The 3-bromo- group appears to play a critical role in modulating the compound's interaction with kinases, enhancing its selectivity for specific targets. These findings underscore the compound's potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, the 2-Thiophenemethanol scaffold has shown promise in cancer research. A 2023 preclinical study published in *Cancer Letters* demonstrated that the compound exhibits cytotoxic activity against multiple cancer cell lines, including breast and lung cancer models. The α-(2-amino-1-methylethyl) group is believed to contribute to its ability to disrupt cellular metabolism, while the 3-bromo- substituent enhances its interaction with DNA repair enzymes. These properties make the compound a potential candidate for chemotherapeutic agents or combination therapies.

The structural flexibility of 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo- also makes it a valuable tool for studying molecular interactions. Its ability to form hydrogen bonds and engage in π-stacking interactions with biomolecules has been explored in several computational studies. A 2022 paper in *Molecular Pharmaceutics* used molecular docking simulations to predict the compound's binding affinity to G-protein coupled receptors (GPCRs), which are targets for many therapeutic drugs. These insights provide a foundation for optimizing the compound's pharmacological properties.

From a synthetic perspective, the 3-bromo- functionality of the compound is particularly advantageous for further chemical modifications. A 2023 study in *Organic Letters* described the use of the compound as a building block for creating analogs with enhanced potency. By replacing the bromine atom with other functional groups, researchers have generated derivatives with improved solubility, bioavailability, and target specificity. These modifications highlight the adaptability of the 2-Thiophenemethanol scaffold for drug development.

Recent advances in biotechnology have also opened new avenues for utilizing 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo-. A 2024 study in *ACS Chemical Biology* explored its potential as a probe for studying protein-ligand interactions. The compound's unique structure allows it to serve as a fluorescent tag or a chemical reporter, enabling real-time monitoring of biological processes. This application is particularly relevant for understanding disease mechanisms and developing diagnostic tools.

As research into the compound continues, its potential applications are expanding beyond traditional therapeutic areas. Emerging studies suggest that it may also play a role in neurodegenerative diseases, such as Alzheimer's and Parkinson's. The α-(2-amino-1-methylethyl) group's ability to modulate neurotransmitter activity and the 3-bromo- substituent's impact on enzyme inhibition are being investigated for their relevance in treating these conditions. These findings highlight the compound's versatility and its potential to address complex biological challenges.

In conclusion, 2-Thiophenemethanol, α-(2-amino-1-methylethyl)-3-bromo- represents a promising molecule with diverse applications in pharmaceutical research. Its structural features, combined with recent synthetic and mechanistic advances, position it as a valuable candidate for drug development. Continued exploration of its properties and interactions will likely uncover new therapeutic opportunities, further solidifying its role in the field of medicinal chemistry.